1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine

• IUPAC Name: [2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-phenylmethanone
• InChI: InChI=1S/C22H23N3O4/c1-27-17-12-8-13-18(28-2)19(17)20-23-21(29-24-20)16-11-6-7-14-25(16)22(26)15-9-4-3-5-10-15/h3-5,8-10,12-13,16H,6-7,11,14H2,1-2H3
• InChI Key: BUGHZMNCBPSHLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C2=NOC(=N2)C3CCCCN3C(=O)C4=CC=CC=C4
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of piperidine derivatives and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can help to reduce seizures and promote relaxation. It has also been shown to reduce the levels of certain inflammatory markers in the body, which can help to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine is its potential use in the treatment of various neurological disorders. It has also been shown to have low toxicity, which makes it a promising candidate for further research. However, one of the main limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine. One potential direction is to further study its potential use in the treatment of Alzheimer's disease and other neurological disorders. Another potential direction is to investigate its potential use as an analgesic and anti-inflammatory agent. Additionally, further research could be done to improve its solubility and bioavailability, which could make it a more effective therapeutic agent.

Synthesis Methods

The synthesis of 1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine involves a multi-step process. The first step involves the synthesis of 2,6-dimethoxybenzaldehyde, which is then reacted with hydrazine hydrate to form 2,6-dimethoxyphenyl hydrazine. The next step involves the synthesis of 3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazole-5-carboxaldehyde, which is then reacted with 1-benzoylpiperidine to form the final product.

Scientific Research Applications

1-benzoyl-2-[3-(2,6-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine has shown potential applications in various fields of scientific research. It has been studied for its anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.